Cas no 41108-72-9 (Ethyl (2E,4E)-6-bromo-2,4-hexadienoate)

• Product Name: Ethyl (2E,4E)-6-bromo-2,4-hexadienoate
• CAS No: 41108-72-9
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 2634528
• PubChem ID: 13405199
• Update Time: 2025-04-21

Ethyl (2E,4E)-6-bromo-2,4-hexadienoate Chemical and Physical Properties

Names and Identifiers

• 41108-72-9
• Ethyl (2E,4E)-6-bromo-2,4-hexadienoate
• DTXSID301284961
• ethyl6-bromosorbate

• Inchi： 1S/C8H11BrO2/c1-2-11-8(10)6-4-3-5-7-9/h3-6H,2,7H2,1H3/b5-3+,6-4+
• InChI Key： NCCUAUFMHYUGGN-GGWOSOGESA-N
• SMILES： BrC/C=C/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 217.99424Da
• Monoisotopic Mass: 217.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų